Cas no 1235440-07-9 (8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride)

• Product Name: 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride
• CAS No: 1235440-07-9
• MF: C₉H₅Cl₂FO₃S
• MW: 283.103603124619
• MDL: MFCD16040203
• CID: 4579554
• Update Time: 2025-05-25

8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride

• MDL： MFCD16040203
• Inchi： 1S/C9H5Cl2FO3S/c10-8-3-6(12)1-5-2-7(16(11,13)14)4-15-9(5)8/h1-3H,4H2
• InChI Key： KBTCXSNMKJPBEY-UHFFFAOYSA-N
• SMILES： C1OC2=C(Cl)C=C(F)C=C2C=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride

Comprehensive Overview of 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride (CAS No. 1235440-07-9)

8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride (CAS No. 1235440-07-9) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound belongs to the chromene family, which is known for its diverse biological activities and applications in drug development. The presence of both chloro and fluoro substituents, along with the sulfonyl chloride functional group, makes this molecule a versatile intermediate for further chemical modifications.

In recent years, the demand for fluorinated and chlorinated compounds has surged due to their unique properties, such as enhanced metabolic stability and bioavailability. These characteristics are particularly valuable in the development of new pharmaceuticals and agrochemicals. Researchers are increasingly exploring the potential of 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride as a building block for designing novel therapeutic agents, especially in the context of antibacterial and antifungal applications.

The synthesis of 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride involves a series of carefully controlled reactions to ensure high purity and yield. One of the key challenges in its production is the selective introduction of the sulfonyl chloride group, which requires precise reaction conditions. Advances in green chemistry have also prompted researchers to explore more sustainable methods for synthesizing such compounds, minimizing environmental impact while maintaining efficiency.

From an industrial perspective, 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride is often utilized as a precursor for the preparation of sulfonamides and other sulfur-containing derivatives. These derivatives are widely used in the development of enzyme inhibitors and receptor modulators, which are critical in modern drug discovery. The compound's ability to act as a reactive intermediate makes it a valuable asset in combinatorial chemistry and high-throughput screening.

In the context of material science, 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride has shown promise in the design of advanced polymers and coatings. Its unique structural features allow for the incorporation of chromene moieties into polymeric matrices, enhancing properties such as UV resistance and thermal stability. This has led to growing interest in its application for protective coatings and electronic materials.

Safety and handling of 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride require adherence to standard laboratory protocols. While the compound is not classified as a hazardous material, proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. Researchers and manufacturers must also ensure compliance with local regulations regarding the use and disposal of chemical intermediates.

The future prospects of 8-chloro-6-fluoro-2H-chromene-3-sulfonyl chloride are closely tied to ongoing advancements in medicinal chemistry and material engineering. As the scientific community continues to uncover new applications for this compound, its role in innovation is expected to expand. Collaborative efforts between academia and industry will likely drive further exploration of its potential, paving the way for breakthroughs in drug development and functional materials.